4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone

• IUPAC Name: 4-N,6-N-bis[(E)-(4-bromophenyl)methylideneamino]-2-N,2-N-diphenyl-1,3,5-triazine-2,4,6-triamine
• InChI: InChI=1S/C29H22Br2N8/c30-23-15-11-21(12-16-23)19-32-37-27-34-28(38-33-20-22-13-17-24(31)18-14-22)36-29(35-27)39(25-7-3-1-4-8-25)26-9-5-2-6-10-26/h1-20H,(H2,34,35,36,37,38)/b32-19+,33-20+
• InChI Key: YQPVDMJQUSRKRO-CRDPYYQKSA-N
• Canonical SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=NC(=NC(=N3)NN=CC4=CC=C(C=C4)Br)NN=CC5=CC=C(C=C5)Br
• Isomeric SMILES: C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=NC(=NC(=N3)N/N=C/C4=CC=C(C=C4)Br)N/N=C/C5=CC=C(C=C5)Br
• Molecular Formula: C29H22Br2N8
• Molecular Weight: 642.3 g/mol

Description

4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone, also known as BBDH, is a chemical compound with potential applications in scientific research. BBDH is a hydrazone derivative of 4-bromobenzaldehyde and 6-(diphenylamino)-1,3,5-triazine-2,4-dihydrazine, which has been synthesized and studied for its various properties.

Mechanism of Action

The mechanism of action of 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone is not fully understood. However, studies have shown that the compound can inhibit the activity of certain enzymes and proteins that are involved in inflammation and tumor growth. 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone has been shown to have various biochemical and physiological effects. In animal studies, the compound has been found to reduce inflammation and oxidative stress. 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone has also been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone has been found to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone has several advantages for lab experiments. The compound is relatively easy to synthesize and purify, and it has been shown to be stable under various conditions. However, 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone has some limitations as well. The compound has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone has not been extensively studied in humans, so its safety and efficacy in clinical settings are not yet known.

Future Directions

There are several future directions for the study of 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone. One area of interest is the development of 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone derivatives with improved solubility and bioavailability. Another potential direction is the investigation of 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone in combination with other drugs for the treatment of various diseases. Additionally, further studies are needed to fully understand the mechanism of action of 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone and its potential applications in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone involves the reaction between 4-bromobenzaldehyde and 6-(diphenylamino)-1,3,5-triazine-2,4-dihydrazine in the presence of a catalyst. The reaction takes place in an organic solvent and is carried out under reflux conditions. The resulting product is then purified by recrystallization.

Scientific Research Applications

4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been studied for its anti-tumor, anti-inflammatory, and anti-bacterial properties. 4-bromobenzaldehyde [6-(diphenylamino)-1,3,5-triazine-2,4-diyl]hydrazone has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.